1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid

• IUPAC Name: 1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H18FNO4/c20-15-8-4-5-9-16(15)25-19(18(23)24)10-12-21(13-11-19)17(22)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,23,24)
• InChI Key: YKTIZFFUHWZHCY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C(=O)O)OC2=CC=CC=C2F)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H18FNO4
• Molecular Weight: 343.3 g/mol

Description

1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid, also known as BPFA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BPFA belongs to the class of piperidine carboxylic acids and has a molecular weight of 373.4 g/mol.

Scientific Research Applications

1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid has been found to have potential therapeutic applications in several scientific research areas. One of the primary areas of research is in the treatment of cancer. Studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been investigated for its potential use in treating inflammatory diseases such as rheumatoid arthritis, Crohn's disease, and psoriasis. Additionally, this compound has been studied for its neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid is not fully understood, but studies have shown that it acts as a potent inhibitor of several enzymes involved in cancer cell proliferation, including topoisomerase and histone deacetylase. This compound has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a role in the development of inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases. Additionally, this compound has been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid is its potent inhibitory effects on cancer cell proliferation and inflammation, making it a promising candidate for the development of new cancer and inflammatory disease therapies. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the toxicity and safety of this compound in humans.

Future Directions

There are several future directions for 1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid research. One direction is to investigate the potential use of this compound in combination with other cancer and inflammatory disease therapies to enhance their efficacy. Another direction is to optimize the synthesis method to increase the yield and purity of this compound. Additionally, further studies are needed to determine the safety and toxicity of this compound in humans and to investigate its potential use in the treatment of other diseases such as cardiovascular disease and diabetes.

Synthesis Methods

1-benzoyl-4-(2-fluorophenoxy)piperidine-4-carboxylic acid can be synthesized through a multi-step process involving the reaction of 2-fluorophenol and 1-benzoyl-4-piperidinone in the presence of a base catalyst. The resulting intermediate is then reacted with diethyl oxalate to form the final product, this compound. The synthesis method has been optimized to increase the yield and purity of the compound.